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Compound of Interest

Compound Name: HMN-214

Cat. No.: B1673316 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Operation, and Disposal of HMN-214.

This document provides crucial procedural guidance for the personal protective equipment

(PPE) required when handling the investigational anti-cancer agent HMN-214. It outlines step-

by-step operational plans to ensure the safety of laboratory personnel and the integrity of

research, alongside compliant disposal protocols. HMN-214 is an orally bioavailable prodrug of

HMN-176, a potent inhibitor of Polo-like kinase 1 (PLK1), a key regulator of mitosis.[1][2][3][4]

Due to its cytotoxic nature, stringent safety measures are imperative.

Quantitative Data Summary
For ease of reference and comparison, the following table summarizes key quantitative data for

HMN-214 and its active metabolite, HMN-176.
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Property HMN-214 HMN-176 Source

Synonyms IVX-214 - [5]

CAS Number 173529-46-9 - [4][5]

Molecular Formula C₂₂H₂₀N₂O₅S C₂₀H₁₈N₂O₄S [5][6]

Molecular Weight 424.47 g/mol 382.4 g/mol [5][6]

Appearance
White to off-white

solid
Solid [5][6]

Solubility DMSO: ≥21.2 mg/mL - [5]

Storage
Store in freezer, under

-20°C
-20°C [5][6]

Mean IC₅₀ (in vitro) PLK1: 0.12 µM
Various cancer cell

lines: 118 nM
[7]

Effective In Vivo

Dosage

10-20 mg/kg in mouse

xenograft models

Not applicable (HMN-

214 is the oral

prodrug)

[7][8]

Essential, Immediate Safety and Logistical
Information
Adherence to the following procedures is mandatory for all personnel handling HMN-214.

These guidelines are designed to minimize exposure risk and ensure a safe laboratory

environment.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is required:

Respiratory Protection: A NIOSH-approved respirator (e.g., N95 or higher) is mandatory

when handling the powdered form of HMN-214 to prevent inhalation.
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Hand Protection: Double gloving with nitrile gloves is required at all times. The outer pair

must be changed immediately upon contamination and every 30-60 minutes during extended

procedures.

Body Protection: A disposable, solid-front, back-tying gown or a dedicated lab coat is

required. Cuffed sleeves are recommended. For large quantities or potential for splashing,

disposable coveralls should be considered.

Eye Protection: ANSI-rated safety glasses with side shields or chemical splash goggles are

mandatory. A full-face shield should be worn over safety glasses when there is a significant

risk of splashing.

Operational Plan: Step-by-Step Guidance
1. Designated Handling Area:

All manipulations of HMN-214, especially weighing and reconstituting the solid compound,

must be performed in a certified chemical fume hood, a Class II biological safety cabinet, or

a glove box to contain any airborne particles.

2. Preparation and Reconstitution:

Before handling, ensure the designated area is clean and free of clutter.

Prepare all necessary equipment and reagents in advance to minimize time spent in the

handling area.

To reconstitute, slowly add the solvent (e.g., DMSO) to the vial containing HMN-214 powder.

Avoid vigorous shaking to prevent aerosolization. Gently vortex or sonicate if necessary to

fully dissolve the compound.

3. Experimental Procedures:

When performing dilutions or adding HMN-214 to cell cultures or animal models, use

techniques that minimize the generation of aerosols and splashes.

Keep all containers with HMN-214 tightly sealed when not in use.
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4. Spill Management:

In case of a spill, immediately alert others in the vicinity.

The area should be evacuated if the spill is large or involves a significant amount of powder.

For small spills, use a spill kit containing absorbent pads, appropriate deactivating solution (if

available), and waste disposal bags.

Do not dry sweep spilled powder. Gently cover with damp absorbent material and carefully

collect it into a sealed container for hazardous waste.

Decontaminate the spill area thoroughly.

Disposal Plan
Proper disposal of HMN-214 and all contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Waste Segregation: All waste contaminated with HMN-214 must be segregated as cytotoxic

or hazardous chemical waste. This includes:

Unused HMN-214 solutions

Contaminated PPE (gloves, gowns, masks)

Disposable labware (pipette tips, tubes, flasks)

Spill cleanup materials

Waste Containers: Use clearly labeled, leak-proof, and puncture-resistant containers

designated for cytotoxic or hazardous chemical waste.

Disposal Method: Follow your institution's and local regulations for the disposal of cytotoxic

waste. Incineration is the preferred method for the ultimate disposal of cytotoxic drug waste.

Do not dispose of HMN-214 waste down the drain or in regular trash.
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Experimental Workflow and Signaling Pathway
Visualizations
To further clarify the procedural and biological context of working with HMN-214, the following

diagrams have been generated.
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Caption: Experimental Workflow for Handling HMN-214.
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Caption: HMN-214/HMN-176 Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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